2-Nonyltridecanoic acid

• IUPAC Name: 2-nonyltridecanoic acid
• InChI: InChI=1S/C22H44O2/c1-3-5-7-9-11-12-14-16-18-20-21(22(23)24)19-17-15-13-10-8-6-4-2/h21H,3-20H2,1-2H3,(H,23,24)
• InChI Key: IFCZPBUVKMXJOR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(CCCCCCCCC)C(=O)O
• Molecular Formula: C22H44O2
• DSSTOX Substance ID: DTXSID60622929
• Molecular Weight: 340.6 g/mol
• CAS No.: 32020-27-2

Description

2-Nonyltridecanoic acid is a branched-chain carboxylic acid with the molecular formula C22H44O2, derived from tridecanoic acid (C13H26O2) substituted with a nonyl group (-C9H19) at the second carbon position. This structural branching distinguishes it from linear fatty acids, influencing its physicochemical properties, solubility, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Nonyltridecanoic acid typically involves the reaction of 1-bromoundecane with a suitable nucleophile to introduce the nonyl group. This is followed by oxidation to form the carboxylic acid. The reaction conditions often require the use of strong bases and oxidizing agents to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of 2-Nonyltridecanoic acid may involve the large-scale oxidation of long-chain hydrocarbons or the hydrolysis of corresponding esters. These processes are optimized for high yield and purity, often employing catalysts and controlled reaction environments to ensure consistency and efficiency .

Chemical Reactions Analysis

Salt Formation with Bases

As a carboxylic acid, 2-nonyltridecanoic acid reacts with strong bases (e.g., NaOH, KOH) to form carboxylate salts. The reaction proceeds via neutralization:
$\text{C}_{22}\text{H}_{44}\text{O}_2 + \text{NaOH} \rightarrow \text{C}_{22}\text{H}_{43}\text{O}_2\text{Na} + \text{H}_2\text{O}$

Key Data:

• Enthalpy of Neutralization: For similar long-chain fatty acids (e.g., tridecanoic acid), the reaction is exothermic with ΔH ≈ -50 kJ/mol .

• Solubility: The sodium salt exhibits increased water solubility compared to the parent acid due to ionic character .

Esterification with Alcohols

In the presence of an acid catalyst, 2-nonyltridecanoic acid reacts with alcohols to form esters:
$\text{C}_{22}\text{H}_{44}\text{O}_2 + \text{R-OH} \xrightarrow{\text{H}^+} \text{C}_{22}\text{H}_{43}\text{O}_2\text{R} + \text{H}_2\text{O}$

Example: Reaction with methanol yields methyl 2-nonyltridecanoate:
$\text{C}_{22}\text{H}_{44}\text{O}_2 + \text{CH}_3\text{OH} \rightarrow \text{C}_{23}\text{H}_{46}\text{O}_2 + \text{H}_2\text{O}$

Conditions:

• Typical catalysts: Concentrated H₂SO₄ or p-toluenesulfonic acid.

• Reaction temperature: 60–80°C .

Oxidation of the Corresponding Alcohol

2-Nonyltridecanoic acid can be synthesized via oxidation of its corresponding primary alcohol, 2-nonyl-1-tridecanol (C₂₂H₄₆O), using strong oxidizing agents:
$\text{C}_{22}\text{H}_{46}\text{O} + [\text{O}] \rightarrow \text{C}_{22}\text{H}_{44}\text{O}_2 + \text{H}_2\text{O}$

Oxidizing Agents:

• Potassium permanganate (KMnO₄) in acidic or neutral conditions.

• Chromium trioxide (CrO₃) in Jones reagent .

Critical Parameters:

• Yield: >90% under optimized conditions .

• Byproducts: Minimal if stoichiometry is controlled.

Decarboxylation at Elevated Temperatures

Thermal decarboxylation removes CO₂, yielding a hydrocarbon:
$\text{C}_{22}\text{H}_{44}\text{O}_2 \xrightarrow{\Delta} \text{C}_{21}\text{H}_{44} + \text{CO}_2$

Conditions and Data:

• Temperature Range: 300–400°C.

• Catalysts: Metal oxides (e.g., CaO) enhance reaction rate .

• Phase Transition Data: For tridecanoic acid, melting point = 314–315 K .

Comparative Reaction Thermodynamics

Reaction Type	ΔH (kJ/mol)	ΔS (J/mol·K)	Conditions	Reference
Neutralization (NaOH)	-50	+180	Aqueous, 25°C
Esterification (MeOH)	-25	-40	H<sup>+</sup>, 70°C
Oxidation (KMnO<sub>4</sub>)	-320	+150	Acidic, 80°C

Scientific Research Applications

2-Nonyltridecanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: This compound is studied for its role in lipid metabolism and its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of metabolic disorders.

Industry: It is used in the production of surfactants, lubricants, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Nonyltridecanoic acid involves its interaction with cellular membranes and enzymes. It can inhibit the activity of certain enzymes, such as phospholipase A2, by binding to their active sites. This inhibition affects the metabolism of phospholipids and can modulate inflammatory responses .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound	Molecular Formula	Molecular Weight	Structure Type	Key Features
2-Nonyltridecanoic acid	C22H44O2	340.59 (calculated)	Branched carboxylic acid	Nonyl group at C2; high hydrophobicity
Nonadecanoic acid	C19H38O2	298.50	Linear saturated	Straight-chain; high melting point (~70°C)
2-Hexyldecanoic acid	C16H32O2	256.42	Branched carboxylic acid	Hexyl group at C2; lower melting point than linear analogs
2-Nonenoic acid	C9H16O2	156.22	Unsaturated (α,β-unsaturation)	Liquid at RT; reactive double bond
Dodecanoic-2,2-d2 acid	C12H22D2O2	202.31	Isotopically labeled	Deuterated for spectroscopic studies

Key Observations :

• Branching Effects: Branched acids like 2-hexyldecanoic acid exhibit lower melting points and reduced crystallinity compared to linear counterparts (e.g., nonadecanoic acid) due to disrupted molecular packing .
• Hydrophobicity: Longer alkyl chains (e.g., nonyl in 2-nonyltridecanoic acid) enhance lipid solubility, making these compounds suitable for surfactants or lubricants.
• Reactivity: Unsaturated analogs (e.g., 2-nonenoic acid) undergo oxidation or addition reactions, unlike saturated branched acids .

Stability and Reactivity

Table 2: Stability and Hazard Profiles

Compound	Stability Profile	Incompatible Materials	Hazardous Decomposition Products
2-Nonyltridecanoic acid*	Stable under recommended storage conditions (inferred)	Strong acids/oxidizers (analogous to 2-(tetradecylthio)acetic acid)	CO/CO2 under combustion
Nonadecanoic acid	Stable; decomposes at high temperatures	Strong bases, oxidizing agents	CO, CO2
2-Hexyldecanoic acid	Stable; no reactive groups	None reported	No data

Notes:

• Branched acids are generally stable but may decompose under extreme conditions (e.g., combustion) .
• Nonadecanoic acid is classified as acutely toxic and irritating to skin/eyes under OSHA HCS .

Key Insights :

• Branched acids are valued in formulations requiring low melting points and high solubility in nonpolar matrices.
• Deuterated analogs (e.g., dodecanoic-2,2-d2 acid) are critical in metabolic tracing and structural biology .